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Compound of Interest

Compound Name: (+)-Octopamine

Cat. No.: B1211399 Get Quote

Octopamine Signaling Pathway
(+)-Octopamine, an invertebrate functional analog of norepinephrine, acts as a

neurotransmitter, neuromodulator, and neurohormone.[1][2] It binds to specific G-protein

coupled receptors (GPCRs), triggering downstream signaling cascades. Activation of

octopamine receptors can lead to the stimulation of adenylyl cyclase (AC), which increases

intracellular cyclic AMP (cAMP) levels.[3] This, in turn, activates Protein Kinase A (PKA), which

can phosphorylate target proteins like calcium channels.[3] Another pathway involves the Gq

protein, which activates phospholipase C (PLC), leading to the production of inositol

trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in the release of

intracellular calcium (Ca²⁺) and the activation of Protein Kinase C (PKC).[1]
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1. Sample Collection
(e.g., Biological Tissue, Pharmaceutical Formulation)

2. Sample Preparation
(Homogenization, Extraction, Protein Precipitation)

3. Pre-column Derivatization
(Optional, e.g., with OPA or FMOC)

4. Filtration
(e.g., 0.22 µm Syringe Filter)

5. HPLC Analysis
(Injection, Separation on Column)

6. Detection
(UV, Fluorescence, or Electrochemical)

7. Data Acquisition & Analysis
(Chromatogram, Peak Integration, Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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